Cas no 2229540-82-1 (4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid)
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid
- EN300-1816546
- 2229540-82-1
-
- Inchi: 1S/C10H14N2O3/c13-7-1-3-10(4-2-7,9(14)15)8-5-11-6-12-8/h5-7,13H,1-4H2,(H,11,12)(H,14,15)
- InChI Key: OOKRUSVZQKIAEF-UHFFFAOYSA-N
- SMILES: OC1CCC(C(=O)O)(C2=CN=CN2)CC1
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 86.2Ų
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816546-0.05g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1816546-0.1g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1816546-0.25g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1816546-0.5g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1816546-1.0g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1816546-2.5g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1816546-5.0g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1816546-10.0g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1816546-1g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1816546-5g |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid |
2229540-82-1 | 5g |
$3935.0 | 2023-09-19 |
4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid
4-Hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview
The compound4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid, identified by the CAS numberCAS No 2229540-82-1, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical properties and promising biological activity, making it a subject of interest in both academic and industrial settings.
The molecular structure of4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid comprises a cyclohexane ring substituted with a hydroxyl group at the 4-position and an imidazole moiety at the 5-position, along with a carboxylic acid group at the 1-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, which are advantageous in drug design and material science applications.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors has been explored in various contexts. For instance, researchers have investigated its role as a potential lead compound in the development of new drugs for treating neurological disorders, cancer, and inflammatory diseases.
The synthesis of4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as cyclohexanone derivatives. The introduction of the imidazole ring is often achieved through condensation reactions, while the hydroxyl and carboxylic acid groups are introduced via oxidation or hydrolysis steps. These synthetic routes are optimized to ensure high yield and purity, which are critical for downstream applications.
In terms of physical properties,CAS No 2229540-82-1 exhibits a melting point of approximately 230°C and is soluble in polar solvents such as water and methanol. Its solubility profile makes it suitable for use in aqueous-based formulations, which is particularly beneficial in pharmaceutical applications.
The biological activity of4-hydroxy-1-(1H-imidazol-5-yllcyclohexane-l-carboxylic acid has been extensively studied using various assays. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in disease pathways, suggesting its potential as a therapeutic agent. Additionally, preclinical studies have shown that this compound exhibits low toxicity, which is a desirable trait for drug candidates.
One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored its use as a ligand in nanoparticles designed to deliver drugs to specific tissues or cells. The imidazole moiety plays a crucial role in this application by enabling strong interactions with biological membranes.
In conclusion,CAS No 2229540_82_1, or4-hydroxy-l-(lH-imidazol-s-yllcyclohexan-l-carboxylic acid, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
2229540-82-1 (4-hydroxy-1-(1H-imidazol-5-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)